Cas no 878994-03-7 (5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one)
![5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one structure](https://www.kuujia.com/scimg/cas/878994-03-7x500.png)
878994-03-7 structure
Product name:5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one
5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one
- 5-(3-methoxyphenyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
- 5-(3-METHOXYPHENYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
- DB-078773
- 5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
- 5-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
- 878994-03-7
- 906761-11-3
- AKOS005539530
- AKOS000632634
- STK235411
- STK603300
- 5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
- DB-077134
- DTXSID90424675
-
- Inchi: InChI=1S/C12H10N4O2/c1-18-9-4-2-3-8(5-9)10-6-11(17)16-12(15-10)13-7-14-16/h2-7H,1H3,(H,13,14,15)
- InChI Key: QHHOVEHUVNAMML-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 242.08037557Da
- Monoisotopic Mass: 242.08037557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66.3Ų
5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one Related Literature
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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